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Compound of Interest

Compound Name: 4-Butylphenol-d5

Cat. No.: B15622591

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Butylphenol-d5, a deuterated

analog of 4-butylphenol. It is intended to be a valuable resource for researchers and scientists

utilizing this compound in their analytical workflows, particularly in mass spectrometry-based

quantification.

Core Compound Information
4-Butylphenol-d5 is a stable, isotopically labeled form of 4-butylphenol, where five hydrogen

atoms have been replaced with deuterium. This substitution results in a compound that is

chemically almost identical to its non-labeled counterpart but has a higher molecular weight.

This property makes it an excellent internal standard for quantitative analysis, as it co-elutes

with the analyte of interest during chromatographic separation but can be distinguished by a

mass spectrometer.

CAS Number: 1219795-04-6

Molecular Formula: C₁₀H₉D₅O
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Physicochemical Properties
Quantitative data for 4-Butylphenol-d5 and its non-deuterated analog are summarized below.

It is important to note that some physical properties of the deuterated compound may not be

extensively reported and are often estimated to be similar to the non-deuterated form.

Property 4-Butylphenol-d5
4-Butylphenol (for
comparison)

Source(s)

Molecular Weight 155.25 g/mol 150.22 g/mol [1]

Density ~1.0 g/cm³ 0.908 g/cm³ (at 20°C) [2]

Boiling Point
~246.2 °C at 760

mmHg

239.8 °C at 760

mmHg
[2]

Melting Point Not available 99.5 °C [2]

Appearance Liquid White solid/crystals [2][3]

Water Solubility Not available 0.6 g/L (at 20°C) [2]

Experimental Protocols
The primary application of 4-Butylphenol-d5 is as an internal standard in isotope dilution mass

spectrometry for the accurate quantification of 4-butylphenol in various matrices. Below is a

representative experimental protocol for the analysis of 4-butylphenol in a water sample using

LC-MS/MS.

Materials and Reagents
4-Butylphenol (analytical standard)

4-Butylphenol-d5 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)
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Ultrapure water

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Water sample for analysis

Sample Preparation and Extraction
Spiking: To a 100 mL water sample, add a known amount of 4-Butylphenol-d5 solution in

methanol to achieve a final concentration of 50 ng/mL.

SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol

followed by 5 mL of ultrapure water.

Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow

rate of approximately 5 mL/min.

Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove interfering

substances.

Elution: Elute the analyte and internal standard with 5 mL of acetonitrile.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase.

LC-MS/MS Analysis
Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

Column: C18 analytical column (e.g., 2.1 x 100 mm, 2.6 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution: A suitable gradient to separate 4-butylphenol from matrix components.

Flow Rate: 0.3 mL/min.
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Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source operating in negative ion mode.

MRM Transitions:

4-Butylphenol: Precursor ion (m/z) -> Product ion (m/z)

4-Butylphenol-d5: Precursor ion (m/z) -> Product ion (m/z) (Specific MRM transitions

need to be optimized for the instrument in use.)

Quantification
A calibration curve is constructed by plotting the ratio of the peak area of 4-butylphenol to the

peak area of 4-Butylphenol-d5 against the concentration of the 4-butylphenol standards. The

concentration of 4-butylphenol in the sample is then determined from this calibration curve.

Visualizations
Experimental Workflow for Quantification
The following diagram illustrates the general workflow for the quantification of 4-butylphenol

using 4-Butylphenol-d5 as an internal standard.
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Caption: Workflow for 4-butylphenol analysis using a deuterated internal standard.
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Logical Relationship in Isotope Dilution
This diagram shows the logical principle behind using a deuterated internal standard for

accurate quantification.
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Caption: Principle of constant analyte-to-internal standard ratio.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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